Cas no 1038966-68-5 (4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol)

• Product Name: 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol
• CAS No: 1038966-68-5
• MF: C₁₄H₁₃Cl₂NO
• MW: 282.165121793747
• MDL: MFCD11192104
• CID: 5176186
• Update Time: 2025-05-19

4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol

• MDL： MFCD11192104
• Inchi： 1S/C14H13Cl2NO/c1-9-2-4-13(12(16)6-9)17-8-10-7-11(15)3-5-14(10)18/h2-7,17-18H,8H2,1H3
• InChI Key： KZPMJNNVIGDBTF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC1=CC=C(C)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol

Introduction to 4-Chloro-2-[(2-Chloro-4-Methylanilino)methyl]Phenol (CAS No. 1038966-68-5)

4-Chloro-2-[(2-chloro-4-methylanilino)methyl]phenol, with the CAS number 1038966-68-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chlorinated phenol moiety and a substituted anilino group. The combination of these functional groups imparts specific properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol can be represented as follows: C₁₄H₁₃Cl₂N₂O. This compound is synthesized through a series of well-defined chemical reactions, including substitution and coupling reactions. The synthesis process is crucial for ensuring the purity and stability of the final product, which are essential for its use in research and development.

In recent years, 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol has been studied for its potential biological activities. One of the key areas of interest is its antimicrobial properties. Research has shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antimicrobial agents, which are urgently needed to combat the growing threat of antibiotic resistance.

Beyond its antimicrobial properties, 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The cytotoxicity of 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol has also been evaluated in various cell lines. While it shows low toxicity to normal human cells, it exhibits selective cytotoxicity against certain cancer cell lines. This selective toxicity is an important characteristic for potential anticancer drugs, as it can minimize adverse effects on healthy tissues while targeting cancer cells effectively.

In addition to its biological activities, the pharmacokinetic properties of 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol have been studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable distribution profile, which are advantageous for drug development. The compound's ability to cross the blood-brain barrier has also been investigated, with promising results suggesting potential applications in neurodegenerative diseases.

The stability of 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol under various conditions is another important aspect of its characterization. Studies have shown that this compound remains stable under standard laboratory conditions and can be stored without significant degradation over extended periods. This stability is crucial for ensuring consistent results in both research and clinical settings.

In conclusion, 4-chloro-2-[(2-chloro-4-methylanilino)methyl]phenol (CAS No. 1038966-68-5) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to explore its full potential, with the aim of translating these findings into practical therapeutic solutions.